Cas no 2229165-10-8 (2-(3-methoxypyridin-2-yl)propanal)

• Product Name: 2-(3-methoxypyridin-2-yl)propanal
• CAS No: 2229165-10-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6574834
• PubChem ID: 165627149
• Update Time: 2025-05-25

2-(3-methoxypyridin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxypyridin-2-yl)propanal
• 2229165-10-8
• EN300-1768788

• Inchi： 1S/C9H11NO2/c1-7(6-11)9-8(12-2)4-3-5-10-9/h3-7H,1-2H3
• InChI Key： PCRHEJWJCAKOEU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C(C=O)C

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(3-methoxypyridin-2-yl)propanal

Comprehensive Overview of 2-(3-Methoxypyridin-2-yl)propanal (CAS No. 2229165-10-8)

2-(3-Methoxypyridin-2-yl)propanal (CAS No. 2229165-10-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fine chemical synthesis. This compound, characterized by its methoxypyridine moiety and propanal functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for researchers exploring novel drug candidates, flavor and fragrance applications, and advanced material science.

The growing interest in 2-(3-methoxypyridin-2-yl)propanal is closely tied to its potential applications in medicinal chemistry. Recent studies highlight its role in the development of central nervous system (CNS) therapeutics, particularly in modulating neurotransmitter pathways. As the demand for neuroprotective agents and cognitive enhancers rises, this compound has emerged as a key candidate for further investigation. Its pyridine-based scaffold is also being explored for its anti-inflammatory and antioxidant properties, aligning with current trends in precision medicine and personalized healthcare.

From a synthetic perspective, CAS No. 2229165-10-8 exemplifies the importance of heterocyclic chemistry in modern organic synthesis. The 3-methoxypyridine ring system offers electron-rich sites that facilitate catalytic transformations, such as cross-coupling reactions and reductive amination. These reactions are critical for constructing biologically active molecules, including kinase inhibitors and GPCR modulators, which dominate today’s pharmaceutical pipelines. Researchers are increasingly leveraging green chemistry principles to optimize the synthesis of this compound, addressing concerns about sustainability and environmental impact.

In the agrochemical sector, 2-(3-methoxypyridin-2-yl)propanal is being evaluated for its potential in crop protection formulations. Its structural motifs are found in several pesticide intermediates, particularly those targeting insect nervous systems. With the global push toward sustainable agriculture and reduced chemical footprints, this compound’s role in developing low-toxicity and high-efficiency agrochemicals is under active exploration. Additionally, its derivatives are being studied for their plant growth regulation properties, a hot topic in precision farming technologies.

The analytical characterization of 2-(3-methoxypyridin-2-yl)propanal relies on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality control standards required for pharmaceutical intermediates. Recent advancements in process analytical technology (PAT) have further streamlined its production, enabling real-time monitoring of reaction kinetics and impurity profiling—a critical factor for regulatory compliance in the chemical industry.

Market trends indicate a rising demand for CAS No. 2229165-10-8, driven by its applications in high-value chemical synthesis. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of contract research organizations (CROs) and API manufacturers. The compound’s patent landscape is also evolving, with several innovation clusters exploring its derivatives for niche applications. As AI-driven drug discovery accelerates, the integration of 2-(3-methoxypyridin-2-yl)propanal into virtual screening libraries is expected to grow, reinforcing its relevance in cutting-edge research.

In conclusion, 2-(3-methoxypyridin-2-yl)propanal (CAS No. 2229165-10-8) represents a multifaceted compound with broad implications across life sciences and industrial chemistry. Its structural versatility, coupled with emerging applications in drug development and sustainable agriculture, positions it as a compound of enduring scientific and commercial interest. Ongoing research will likely uncover new dimensions of its utility, solidifying its place in the next-generation chemical toolbox.